Cas no 1189911-53-2 (Ethyl 2-Oxo-4-phenylbutyrate-d5)

• Product Name: Ethyl 2-Oxo-4-phenylbutyrate-d5
• CAS No: 1189911-53-2
• MF: C₁₂H₁₄O₃
• MW: 211.268572330475
• CID: 824420
• PubChem ID: 71316651
• Update Time: 2025-04-19

Ethyl 2-Oxo-4-phenylbutyrate-d5 Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-OXO-4-PHENYLBUTYRATE D5
• Ethyl 2-Oxo-4-phenylbutyrate-d5
• 2-Oxo-4-phenylbutyric Acid Ethyl Ester-d5
• A-Oxo-benzenebutanoic Acid Ethyl Ester-d5
• Ethyl 2-Oxo-4-phenylbutanoate-d5
• Ethyl 4-Phenyl-2-oxobutanoate-d5
• Ethyl 4-Phenyl-2-oxobutyrate-d5
• Ethyl Benzylpyruvate-d5

• Inchi： 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3/i3D,4D,5D,6D,7D
• InChI Key： STPXIOGYOLJXMZ-DKFMXDSJSA-N
• SMILES： O(CC)C(C(CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O

Computed Properties

• Exact Mass: 211.12600
• Monoisotopic Mass: 211.125678034g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.75140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters